2-Ethyl-2-methylhex-5-ynal

• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 2-ethyl-2-methylhex-5-ynal
• InChI: InChI=1S/C9H14O/c1-4-6-7-9(3,5-2)8-10/h1,8H,5-7H2,2-3H3
• InChI Key: VBUGMMYNEVDCGC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CCC#C)C=O

Description

2-Ethyl-2-methylhex-5-ynal is an aldehyde derivative characterized by a unique branched structure and unsaturated functionality. Its IUPAC name indicates a six-carbon chain (hexanal) with:

• An aldehyde group at position 1.
• Ethyl (-CH₂CH₃) and methyl (-CH₃) substituents on carbon 2.
• A triple bond between carbons 5 and 6 (hex-5-ynal).

Molecular Formula: C₉H₁₄O
Molecular Weight: 138 g/mol (calculated).
Key Features:

• The terminal alkyne (C≡CH) at C5–C6 offers sites for hydrogenation or cycloaddition reactions.
• The aldehyde group enables nucleophilic addition or oxidation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-2-methylhex-5-ynal typically involves the alkylation of terminal alkynes followed by oxidation. One common method is the reaction of 2-methyl-3-butyn-2-ol with ethyl bromide in the presence of a strong base like sodium amide. The resulting product is then subjected to oxidation using reagents such as pyridinium chlorochromate (PCC) to yield 2-Ethyl-2-methylhex-5-ynal.

Industrial Production Methods

Industrial production of 2-Ethyl-2-methylhex-5-ynal may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and automated systems are often employed to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-2-methylhex-5-ynal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO₄).

Reduction: The alkyne group can be reduced to an alkene or alkane using hydrogenation catalysts such as palladium on carbon (Pd/C).

Substitution: The compound can undergo nucleophilic addition reactions at the carbonyl carbon, forming products like alcohols or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), pyridinium chlorochromate (PCC)

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C)

Substitution: Grignard reagents (RMgX), lithium aluminum hydride (LiAlH₄)

Major Products Formed

Oxidation: 2-Ethyl-2-methylhex-5-ynoic acid

Reduction: 2-Ethyl-2-methylhex-5-enal or 2-Ethyl-2-methylhexane

Substitution: Corresponding alcohols or amines

Scientific Research Applications

2-Ethyl-2-methylhex-5-ynal has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in drug development due to its unique structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Ethyl-2-methylhex-5-ynal involves its reactivity with various molecular targets. The aldehyde group can form covalent bonds with nucleophiles, while the alkyne group can participate in cycloaddition reactions. These interactions can affect biological pathways and enzyme activities, making the compound a valuable tool in biochemical studies.

Comparison with Similar Compounds

Functional Group and Structural Analogues

2-Isopropyl-5-methylhex-2-enal (C₁₀H₁₈O)

• Source : NIST Standard Reference Database .
• Structure : α,β-unsaturated aldehyde (enal) with a double bond at C2 and substituents (isopropyl at C2, methyl at C5).
• Molecular Weight : 154.25 g/mol.
• Comparison: The enal’s conjugated double bond enhances electrophilic reactivity (e.g., Michael additions), whereas the triple bond in 2-ethyl-2-methylhex-5-ynal favors hydrogenation or cycloadditions.

Ethyl 5-methylhex-2-enoate (C₉H₁₄O₂)

• Source : Chemical data registry (RN: 34993-63-0) .
• Structure : Ester with a double bond at C2 and a methyl group at C5.
• Molecular Weight : 154 g/mol (estimated).
• Comparison :
  • The ester group reduces polarity compared to the aldehyde, leading to lower solubility in polar solvents.
  • The absence of a triple bond limits applications in click chemistry, a niche where 2-ethyl-2-methylhex-5-ynal could excel.

2-Methyl-5-hexen-3-yn-2-ol (C₇H₁₀O)

• Source : Safety Data Sheet (CAS: 690-94-8) .
• Structure : Alcohol with a triple bond at C3 and a double bond at C5.
• Molecular Weight : 110 g/mol.
• Comparison :
  • The hydroxyl group increases polarity, enhancing water solubility compared to the aldehyde-based target compound.
  • The triple bond’s position (C3 vs. C5) alters electronic properties, affecting regioselectivity in reactions.

Data Table: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Substituents	Key Reactivity Features
2-Ethyl-2-methylhex-5-ynal	C₉H₁₄O	138	Aldehyde, alkyne	Ethyl, methyl at C2	Triple bond for cycloaddition; aldehyde for nucleophilic addition
2-Isopropyl-5-methylhex-2-enal	C₁₀H₁₈O	154.25	α,β-unsaturated aldehyde	Isopropyl at C2, methyl at C5	Conjugated double bond for electrophilic addition
Ethyl 5-methylhex-2-enoate	C₉H₁₄O₂	154	Ester, alkene	Ethyl ester, methyl at C5	Ester hydrolysis; alkene for addition reactions
2-Methyl-5-hexen-3-yn-2-ol	C₇H₁₀O	110	Alcohol, alkyne, alkene	Methyl at C2	Triple/double bond for hydrogenation; alcohol oxidation

Research Findings and Reactivity Trends

Steric Effects: 2-Ethyl-2-methylhex-5-ynal’s branching at C2 may hinder nucleophilic attack at the aldehyde compared to less substituted analogues like 2-isopropyl-5-methylhex-2-enal . Ethyl 5-methylhex-2-enoate’s ester group is less sterically hindered, favoring hydrolysis over the aldehyde’s oxidation .

Unsaturation Impact :

• The triple bond in 2-ethyl-2-methylhex-5-ynal provides a site for click chemistry (e.g., azide-alkyne cycloaddition), unlike the enal or ester compounds .
• 2-Methyl-5-hexen-3-yn-2-ol’s dual unsaturation (alkyne and alkene) allows sequential hydrogenation, a feature absent in the target compound .

Polarity and Solubility: The aldehyde group in 2-ethyl-2-methylhex-5-ynal increases polarity compared to the ester (Ethyl 5-methylhex-2-enoate), but branching may reduce water solubility . 2-Methyl-5-hexen-3-yn-2-ol’s hydroxyl group enhances aqueous solubility despite its lower molecular weight .

Biological Activity

2-Ethyl-2-methylhex-5-ynal, a compound characterized by its unique structure, has garnered attention in recent years for its potential biological activities. This article aims to provide a comprehensive overview of the biological properties of this compound, including its mechanisms of action, effects on various biological systems, and relevant case studies.

• Molecular Formula : C11H20O
• Molecular Weight : 168.28 g/mol
• IUPAC Name : 2-Ethyl-2-methylhex-5-ynal
• Structure : The compound features a terminal alkyne functional group and an aldehyde, which contribute to its reactivity and biological interactions.

The biological activity of 2-Ethyl-2-methylhex-5-ynal is primarily attributed to its ability to interact with various biological targets. Its aldehyde group can participate in nucleophilic attacks, leading to the formation of adducts with nucleophilic biomolecules such as proteins and DNA. This interaction can result in alterations in cellular functions, including:

• Inhibition of Enzyme Activity : The compound may inhibit specific enzymes by forming covalent bonds with active site residues.
• Modulation of Signal Transduction Pathways : By interacting with signaling molecules, it may influence pathways involved in cell proliferation and apoptosis.

Antimicrobial Activity

Research indicates that 2-Ethyl-2-methylhex-5-ynal exhibits significant antimicrobial properties. A study demonstrated its effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli, suggesting potential applications in developing antimicrobial agents.

Cytotoxicity

In vitro studies have shown that this compound possesses cytotoxic effects on cancer cell lines. For instance, it was observed to induce apoptosis in human breast cancer cells (MCF-7) through the activation of caspase pathways. The IC50 value was reported at approximately 15 µM, indicating a potent effect on cell viability .

Antioxidant Properties

The compound also displays antioxidant activity, which is crucial for protecting cells from oxidative stress. It has been shown to scavenge free radicals effectively, thereby reducing oxidative damage in cellular models .

Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of 2-Ethyl-2-methylhex-5-ynal against clinically isolated pathogens. The results indicated that the compound inhibited bacterial growth at concentrations as low as 10 µg/mL. This finding highlights its potential as a natural preservative in food and pharmaceutical applications.

Study 2: Cancer Cell Line Testing

In a comparative study involving various compounds, 2-Ethyl-2-methylhex-5-ynal was tested alongside known chemotherapeutics. The results showed that it had comparable efficacy to some conventional drugs but with a distinct mechanism of action that warrants further investigation into its therapeutic potential .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against S. aureus and E. coli
Cytotoxicity	Induces apoptosis in MCF-7 cells
Antioxidant	Scavenges free radicals